Cas no 389066-92-6 (Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-)

Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)- structure
389066-92-6 structure
Product Name:Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-
CAS No:389066-92-6
MF:C7H14O5
MW:178.183063030243
CID:1493707
Update Time:2024-08-24

Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-
    • Inchi: 1S/C7H14O5/c1-5(9)2-7(11)12-4-6(10)3-8/h5-6,8-10H,2-4H2,1H3/t5-,6?/m1/s1
    • InChI Key: CBTHKODKAPVTNY-LWOQYNTDSA-N
    • SMILES: C(OCC(O)CO)(=O)C[C@H](O)C

Computed Properties

  • Exact Mass: 178.08412

Experimental Properties

  • Density: 1.265±0.06 g/cm3(Predicted)
  • Boiling Point: 362.6±27.0 °C(Predicted)
  • PSA: 86.99
  • pka: 13.15±0.20(Predicted)
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